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Compound of Interest

Compound Name:
2,4-Dichlorobenzenesulfonyl

chloride

Cat. No.: B102000 Get Quote

Technical Guide: Safe Handling and Use of 2,4-
Dichlorobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and experimental considerations for 2,4-Dichlorobenzenesulfonyl chloride. The

information is intended to support laboratory safety and procedural planning for professionals in

research and development.

Chemical and Physical Properties
2,4-Dichlorobenzenesulfonyl chloride is a white to off-white crystalline solid.[1] It is a

heterocyclic building block used in the synthesis of various organic compounds, including those

with potential therapeutic applications.[2][3]
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Property Value Reference(s)

CAS Number 16271-33-3 [2]

Molecular Formula C₆H₃Cl₃O₂S [2]

Molecular Weight 245.51 g/mol [2]

Appearance
Solid, white to off-white

crystalline powder
[1][2]

Melting Point 54-58 °C [2]

Boiling Point 308.4 °C at 760 mmHg [2]

Flash Point 140.3 °C [2]

Solubility

Insoluble in water. Soluble in

DMF (15 mg/ml), DMSO (10

mg/ml), and Ethanol (25

mg/ml).

[1][3]

Safety Data and GHS Classification
2,4-Dichlorobenzenesulfonyl chloride is classified as a hazardous substance. It is crucial to

understand its GHS classification to ensure safe handling.
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Hazard
Class

GHS
Classificati
on

Hazard
Statement

Signal
Word

Pictogram
Reference(s
)

Skin

Corrosion/Irrit

ation

Category

1B/1C

H314:

Causes

severe skin

burns and

eye damage

Danger [2][4]

Serious Eye

Damage/Eye

Irritation

Category 1

H318:

Causes

serious eye

damage

Danger [4]

Corrosive to

Metals
Category 1

H290: May

be corrosive

to metals

Warning [5]

Handling and Storage Precautions
Proper handling and storage are paramount to minimize risks associated with 2,4-
Dichlorobenzenesulfonyl chloride.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with this compound.
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PPE Type Specification Reference(s)

Eye/Face Protection
Tightly fitting safety goggles

and a face shield are essential.
[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) must be worn.

Inspect gloves before each

use.

[2]

Skin and Body Protection

A chemical-resistant lab coat

or apron is necessary. For

larger quantities, impervious

clothing should be considered.

[2]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If there is a risk of

exceeding exposure limits, a

suitable respirator must be

used.

[2]

Safe Handling Practices
Safe Handling Workflow

Handling Guidelines:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

Wash hands thoroughly after handling.[2]

It is moisture-sensitive; handle under inert gas and protect from moisture.[5][6]

Storage Conditions
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Store locked up.[2]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention immediately.

[2]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention

immediately.

[2]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention immediately.

[2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Get

medical attention immediately.

[2]

Accidental Release Measures
Spill Response Workflow
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Spill Cleanup:

Evacuate: Evacuate non-essential personnel from the area.[7]

Ventilate: Ensure adequate ventilation.

Contain: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda

ash.[7]

Collect: Carefully scoop the absorbed material into a suitable container for disposal.

Decontaminate: Decontaminate the spill area and any contaminated equipment.[7]

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Experimental Protocols
2,4-Dichlorobenzenesulfonyl chloride is a valuable reagent in organic synthesis, particularly

for the preparation of sulfonamides.

General Quenching Procedure for Sulfonyl Chlorides
Excess sulfonyl chloride must be carefully neutralized before workup and disposal.

Quenching Workflow

Methodology:

Prepare a beaker with a sufficient volume of saturated aqueous sodium bicarbonate solution

(at least 5-10 molar equivalents relative to the initial amount of sulfonyl chloride).

Cool the sodium bicarbonate solution in an ice bath with stirring.

Slowly and dropwise, add the reaction mixture containing the unreacted 2,4-
Dichlorobenzenesulfonyl chloride to the cold, stirred sodium bicarbonate solution.

Be aware of vigorous gas (CO₂) evolution. The rate of addition must be controlled to prevent

excessive foaming and overflow.
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Continue stirring the mixture in the ice bath for at least 30 minutes after the addition is

complete to ensure full hydrolysis and neutralization.

Verify that the pH of the aqueous layer is neutral or slightly basic using pH paper.

The mixture can now be safely processed through standard aqueous extraction procedures.

Synthesis of 2-Anilino Substituted Nicotinyl
Arylsulfonylhydrazides
2,4-Dichlorobenzenesulfonyl chloride is a key reagent in the synthesis of nicotinyl

arylsulfonylhydrazides, which have shown potential as anticancer and antibacterial agents.[2] A

general procedure involves the reaction of a carbohydrazide with the sulfonyl chloride in a

suitable solvent.

General Experimental Protocol (based on similar syntheses):

Dissolution: Dissolve the appropriate 2-anilinonicotinohydrazide in a suitable solvent (e.g.,

pyridine, dichloromethane) in a round-bottom flask equipped with a magnetic stirrer.

Cooling: Cool the solution in an ice bath.

Addition of Sulfonyl Chloride: Add 2,4-Dichlorobenzenesulfonyl chloride portion-wise to

the cooled and stirred solution.

Reaction: Allow the reaction to proceed at a controlled temperature (e.g., 0 °C to room

temperature) for a specified time, monitoring the reaction progress by thin-layer

chromatography (TLC).

Workup: Once the reaction is complete, quench any remaining sulfonyl chloride as described

in the quenching protocol. The product is then typically isolated by precipitation, filtration, or

extraction, followed by purification techniques such as recrystallization or column

chromatography.

Note: For the specific, detailed experimental protocol for the synthesis of N'-1-[2-anilino-3-

pyridyl]carbonyl-1-(2,4-dichlorobenzene)sulfonohydrazide, refer to the publication by Kamal A,

et al. in Bioorg Med Chem. 2007 Jan 15;15(2):1004-13.[2]
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Toxicological and Ecological Information
Toxicology: The toxicological properties of 2,4-Dichlorobenzenesulfonyl chloride have not

been fully investigated. Swallowing can lead to a strong caustic effect on the mouth and

throat.[4] No components of this product at levels greater than or equal to 0.1% are identified

as probable, possible, or confirmed human carcinogens by IARC, ACGIH, NTP, or OSHA.[2]

Ecology: This substance is considered slightly hazardous to water.[4] Do not let the product

enter drains or watercourses.[7]

Transport Information

Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Packing
Group

Reference(s
)

DOT / IATA /

IMDG
3261

Corrosive

solid, acidic,

organic,

n.o.s. (2,4-

Dichlorobenz

enesulfonyl

Chloride)

8 II / III [2][4]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the supplier and your institution's specific safety

protocols. Always perform a thorough risk assessment before beginning any new experimental

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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